Cas no 93350-04-0 (Methyl 5-(furan-2-yl)-6-methoxynicotinate)

• Product name: Methyl 5-(furan-2-yl)-6-methoxynicotinate
• CAS No: 93350-04-0
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 1094338
• PubChem ID: 72943001

Methyl 5-(furan-2-yl)-6-methoxynicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(furan-2-yl)-6-methoxynicotinate
• methyl 5-(furan-2-yl)-6-methoxypyridine-3-carboxylate
• Methyl5-(furan-2-yl)-6-methoxynicotinate
• 93350-04-0

• Inchi： InChI=1S/C12H11NO4/c1-15-11-9(10-4-3-5-17-10)6-8(7-13-11)12(14)16-2/h3-7H,1-2H3
• InChI Key： QFGVHQCIPJMFRI-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C=N1)C(=O)OC)C2=CC=CO2

Computed Properties

• Exact Mass: 233.06880783g/mol
• Monoisotopic Mass: 233.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų
• XLogP3: 1.7

Additional information on Methyl 5-(furan-2-yl)-6-methoxynicotinate

Methyl 5-(furan-2-yl)-6-methoxynicotinate: A Versatile Chemical Intermediate for Pharmaceutical and Material Science

Methyl 5-(furan-2-yl)-6-methoxynicotinate (CAS No. 93350-04-0) is an important heterocyclic compound that has gained significant attention in recent years due to its unique structural features and wide range of potential applications. This ester derivative, containing both furan and pyridine moieties, represents a valuable building block in organic synthesis, particularly in the development of novel pharmaceutical compounds and advanced materials.

The molecular structure of Methyl 5-(furan-2-yl)-6-methoxynicotinate combines the aromatic characteristics of furan-2-yl with the electron-deficient nature of the methoxynicotinate system. This combination creates a molecule with interesting electronic properties that make it suitable for various applications in medicinal chemistry and material science. Recent studies have shown that derivatives of this compound exhibit potential biological activities, making them candidates for drug discovery programs targeting various therapeutic areas.

In pharmaceutical research, Methyl 5-(furan-2-yl)-6-methoxynicotinate serves as a key intermediate for the synthesis of more complex molecules. Its structural features allow for multiple modification points, enabling medicinal chemists to create diverse libraries of compounds for biological screening. The presence of both furan and pyridine rings in the same molecule provides unique opportunities for drug design, as these heterocycles are known to interact favorably with biological targets.

The compound's applications extend beyond pharmaceuticals. In material science, Methyl 5-(furan-2-yl)-6-methoxynicotinate has shown promise as a precursor for organic electronic materials. The conjugated system formed by the furan and pyridine rings can contribute to interesting optoelectronic properties, making it potentially useful in the development of organic semiconductors, light-emitting diodes (OLEDs), or photovoltaic materials. Researchers are particularly interested in exploring its potential in green chemistry applications, given the growing demand for sustainable materials.

Synthetic routes to Methyl 5-(furan-2-yl)-6-methoxynicotinate typically involve palladium-catalyzed cross-coupling reactions between appropriate furan derivatives and methoxynicotinate precursors. Recent advances in catalytic methods have improved the efficiency of these synthetic procedures, making the compound more accessible for research and development purposes. The ester functionality in particular offers versatility for further chemical transformations, allowing researchers to explore various downstream applications.

From a commercial perspective, the demand for Methyl 5-(furan-2-yl)-6-methoxynicotinate has been steadily increasing, particularly from pharmaceutical companies engaged in drug discovery programs. The compound's CAS number (93350-04-0) serves as a unique identifier in chemical databases and procurement systems, facilitating its tracking in global supply chains. Suppliers typically offer this compound in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications.

Quality control of Methyl 5-(furan-2-yl)-6-methoxynicotinate is crucial for its applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's purity and structural integrity. The stability of this compound under various storage conditions has been well-characterized, with recommendations typically including storage in cool, dry environments protected from light to ensure long-term stability.

Recent scientific literature highlights several innovative applications of Methyl 5-(furan-2-yl)-6-methoxynicotinate derivatives. These include their use as ligands in catalytic systems, components in supramolecular chemistry, and building blocks for the synthesis of more complex heterocyclic systems. The compound's versatility continues to attract attention from academic and industrial researchers alike, with new publications regularly appearing in peer-reviewed journals.

For researchers working with Methyl 5-(furan-2-yl)-6-methoxynicotinate, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as hazardous under standard regulations, good laboratory practices should be maintained when working with this or any chemical compound. Material Safety Data Sheets (MSDS) should be consulted for specific handling and disposal guidelines.

The future outlook for Methyl 5-(furan-2-yl)-6-methoxynicotinate appears promising, with ongoing research exploring its potential in various cutting-edge applications. As synthetic methodologies continue to advance and our understanding of structure-activity relationships improves, this compound is likely to find even broader utility in both pharmaceutical and material science applications. Its unique combination of furan and pyridine moieties ensures continued interest from the scientific community.